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This guide provides solutions to common image upload issues encountered on the PidPort

platform. For optimal experiment documentation and data integrity, it is crucial to ensure all

visual data is uploaded correctly.

Frequently Asked Questions (FAQs) - Image
Uploads
Q1: Why is my image upload failing repeatedly?

A: Image upload failures can stem from several factors. The most common reasons include

incorrect file format, exceeding the maximum file size, or network connectivity issues.[1][2][3]

Start by verifying that your image meets the platform's specifications outlined in the table

below. Also, ensure you have a stable internet connection.[1]

Q2: What are the accepted image formats and size limits on PidPort?

A: PidPort supports a range of standard image formats to accommodate various types of

research data, from microscopy images to data plots. Please refer to the PidPort Image Upload
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Specifications table for detailed information on supported formats and size limitations.

Q3: I received a "403 Forbidden" error while uploading. What does this mean?

A: A "403 Forbidden" error typically indicates a permission issue.[4] This could be due to your

user account not having the necessary permissions for the specific project or dataset you are

trying to upload to. Contact your project administrator to verify your user privileges. In some

cases, institutional firewalls may also block uploads; please check with your IT department.[1]

Q4: My upload is extremely slow. How can I speed it up?

A: Slow upload speeds are generally related to your internet connection or large file sizes.[2]

Consider the following:

Compressing Images: For very large images, such as high-resolution microscopy scans,

consider using image compression software to reduce the file size without significant loss of

quality.

Wired Connection: Use a wired ethernet connection instead of Wi-Fi for a more stable and

faster connection.[2]

Off-Peak Hours: Try uploading during off-peak network hours at your institution.

Single File Upload: Avoid bulk uploading large files; upload them one at a time to prevent

timeouts.[2]

Q5: Can I upload images with special characters in the filename?

A: No, it is strongly recommended to avoid special characters (e.g., $, %, @, !, *) in filenames

as they can cause upload errors.[2][3] Use only alphanumeric characters, underscores, and

hyphens for your filenames.

PidPort Image Upload Specifications
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Parameter Specification Notes for Researchers

Supported File Formats .PNG, .JPEG, .TIFF, .BMP

For microscopy images, .TIFF

is often preferred to preserve

metadata. For plots and

graphs, .PNG is recommended

for lossless compression.

Maximum File Size 500 MB

High-resolution images from

confocal microscopy or whole-

slide scans may exceed this.

Consider image tiling or

compression.

Recommended Resolution 300 DPI

This ensures high-quality

images suitable for publication

and detailed analysis.

Filename Conventions
Alphanumeric, underscores,

hyphens

Avoid special characters and

spaces to prevent upload

failures. A consistent naming

convention is advised for

better data management (e.g.,

ProjectID_SampleID_Date.tiff).

Experimental Protocol: Uploading Western Blot
Images for Analysis
This protocol outlines the standardized procedure for uploading Western Blot images to PidPort

for densitometric analysis and record-keeping.

1.0 Objective: To correctly digitize and upload Western Blot images to the PidPort platform for

quantitative analysis.

2.0 Materials:

Chemiluminescence imager (e.g., Bio-Rad ChemiDoc)
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Image analysis software (e.g., ImageJ, FIJI)

Computer with stable internet access

3.0 Procedure:

Image Acquisition:

1. Acquire the Western Blot image using a chemiluminescence imager.

2. Save the initial high-resolution image as a .TIFF file to preserve the full dynamic range.

Image Pre-processing (if necessary):

1. Open the .TIFF file in image analysis software.

2. Crop the image to the relevant blot area.

3. If required, adjust brightness and contrast to visualize bands clearly. Do not use non-linear

adjustments. Document all adjustments.

File Naming:

1. Rename the processed image file according to your lab's established naming convention

(e.g., YYYYMMDD_ExperimentID_TargetProtein_SampleID.tiff).

Image Upload to PidPort:

1. Log in to your PidPort account and navigate to the relevant project and experiment.

2. Locate the "Upload Image" or "Attach File" section.

3. Select the prepared .TIFF file for upload.

4. Add relevant metadata in the provided fields (e.g., primary antibody used, exposure time).

5. Click "Submit" and wait for the confirmation message.

Troubleshooting:
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1. If the upload fails, first check the file size and format against the PidPort Image Upload

Specifications.

2. Verify your internet connection.

3. Clear your browser cache or try a different browser.[1][3]

4. If the issue persists, refer to the troubleshooting workflow diagram below.

Image Upload Troubleshooting Workflow
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Caption: A flowchart for troubleshooting image upload failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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